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Compound of Interest

Compound Name: CNQX

Cat. No.: B013957 Get Quote

Technical Support Center: CNQX in Artificial
Cerebrospinal Fluid (ACSF)
This guide provides researchers, scientists, and drug development professionals with detailed

troubleshooting advice and protocols to prevent the precipitation of CNQX (6-cyano-7-

nitroquinoxaline-2,3-dione) in artificial cerebrospinal fluid (ACSF).

Frequently Asked Questions (FAQs)
Q1: What is CNQX and what is its primary mechanism of action?

CNQX is a potent, competitive antagonist of non-NMDA glutamate receptors, specifically

targeting AMPA and kainate receptors.[1][2][3] It is widely used in neuroscience research to

block excitatory synaptic transmission mediated by these receptors.[4][5] At higher

concentrations, it can also act as an antagonist at the glycine modulatory site of the NMDA

receptor complex.[2][6][7]

Q2: Why does CNQX precipitate when added to ACSF?

CNQX is sparingly soluble in aqueous solutions like ACSF.[1] Its low solubility is the primary

reason for precipitation, especially when attempting to prepare solutions at higher

concentrations or when proper dissolution techniques are not followed.

Q3: What is the recommended method for dissolving CNQX for use in ACSF?
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The most effective method is to first prepare a concentrated stock solution of CNQX in an

organic solvent, such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1] This stock

solution can then be diluted to the final working concentration in the ACSF. This two-step

process ensures the CNQX is fully dissolved before being introduced to the aqueous

environment of the ACSF.

Q4: Can I dissolve CNQX directly into ACSF?

Directly dissolving CNQX into ACSF is not recommended. Due to its poor aqueous solubility,

this often results in incomplete dissolution and precipitation, leading to an inaccurate final

concentration of the antagonist in your experiment.

Q5: How should I prepare and store CNQX solutions?

CNQX is supplied as a crystalline solid that is stable for years when stored at -20°C.[1]

Stock Solutions: Prepare concentrated stock solutions in high-quality, anhydrous DMSO or

DMF.[1][6] These stock solutions are stable for at least one month when stored at -20°C.[6]

[7] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[6]

Aqueous Solutions: ACSF containing CNQX should be prepared fresh on the day of the

experiment.[7] Storing the final aqueous solution for more than one day is not recommended

as the CNQX can precipitate out of solution over time.[1]

Q6: Are there more water-soluble alternatives to standard CNQX?

Yes, CNQX disodium salt is a more water-soluble version of the antagonist.[7] It can be a

suitable alternative if you need to avoid using organic solvents like DMSO in your experiments

or if you require a higher final concentration in ACSF.

Data Presentation
The following tables summarize key quantitative data for working with CNQX.

Table 1: Solubility of CNQX in Various Solvents
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Solvent Reported Solubility Source(s)

DMSO
~5 - 46 mg/mL (up to 100
mM)

[1][2][3][4][6]

DMF ~12 mg/mL [1]

Water / Aqueous Buffer Sparingly soluble / Insoluble [1][4][6]

| 1:1 DMF:PBS (pH 7.2) | ~0.5 mg/mL |[1] |

Note: The wide range in reported DMSO solubility may be due to differences in purity, hydration

state, and the use of fresh versus moisture-absorbing DMSO.[6]

Table 2: Comparison of CNQX and CNQX Disodium Salt

Feature CNQX
CNQX Disodium
Salt

Source(s)

Molecular Weight ~232.16 g/mol ~276.12 g/mol [2]

Primary Solvent DMSO or DMF Water [1]

Water Solubility Very low
~10 mM (~2.76

mg/mL)

| Common Use | General electrophysiology | When avoiding organic solvents is critical |[7] |

Table 3: Typical Experimental Working Concentrations of CNQX

Application Typical Concentration Source(s)

AMPA Receptor Blockade 10 µM [7]

| Inhibition of Synaptic Transmission | 10 - 25 µM |[5][8][9] |

Mandatory Visualizations
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Caption: Competitive antagonism of AMPA/Kainate receptors by CNQX.

Experimental Workflow for CNQX-ACSF
Preparation```dot
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Start: Prepare CNQX in ACSF

1. Weigh CNQX solid

2. Dissolve in Anhydrous DMSO
to make 10-20 mM stock

3. Vortex/Sonicate
until fully dissolved

4. Aliquot and store
stock at -20°C

6. Dilute CNQX stock into ACSF
to final working concentration

(e.g., 1:1000 for 10 µM)

5. Prepare fresh ACSF
and bubble with carbogen

7. Mix thoroughly

8. Use immediately for experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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